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Compound of Interest

Compound Name: 1-Fluorooctane

Cat. No.: B1361355

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the environmental fate and
degradation of 1-fluorooctane. Due to a lack of specific experimental studies on this
compound, much of the information regarding its environmental behavior is based on its
physicochemical properties and predictive models, drawing parallels with other long-chain
fluoroalkanes and per- and polyfluoroalkyl substances (PFAS).

Introduction

1-Fluorooctane is a saturated alkyl fluoride with an eight-carbon chain. Its single fluorine
substitution differentiates it from the more widely studied per- and polyfluorinated compounds.
Understanding the environmental fate of such monofluorinated alkanes is crucial for assessing
their potential persistence, bioaccumulation, and ecotoxicity. This guide synthesizes available
data on the physicochemical properties of 1-fluorooctane and provides a predictive
assessment of its environmental behavior, alongside standardized methodologies for its
empirical investigation.

Physicochemical Properties

The environmental partitioning and fate of a chemical are largely dictated by its physical and
chemical properties. The available data for 1-fluorooctane are summarized in the table below.
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Property Value Source
Molecular Formula C8H17F -

Molecular Weight 132.22 g/mol -

Boiling Point 142-146 °C Experimental
Melting Point -64 °C Experimental
Density 0.814 g/mL at 25 °C Experimental

Vapor Pressure

7.09 mmHg at 25°C

Experimental

Water Solubility

Insoluble

Qualitative

Log P (Octanol-Water Partition

Coefficient)

3.31640

Predicted

Refractive Index

1.396 at 20 °C

Experimental

Environmental Fate and Transport

The environmental behavior of 1-fluorooctane is predicted to be governed by its low water

solubility and moderate lipophilicity.

Partitioning

Based on its properties, 1-fluorooctane released into the environment will likely partition as

follows:

 Air: Due to its moderate vapor pressure, 1-fluorooctane has the potential to volatilize into

the atmosphere.

o Water: Its low water solubility suggests that it will not readily dissolve in aquatic

environments. A significant portion is expected to partition to suspended solids and

sediments.

e Soil and Sediment: The predicted Log P value indicates a tendency to adsorb to organic

matter in soil and sediment.
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o Biota: The moderate lipophilicity suggests a potential for bioaccumulation in aquatic and
terrestrial organisms.

Environmental Compartments

Volatilization

Sediment

Adsorption

Low Solubility

1-Fluorooctane
Adsorption

Click to download full resolution via product page

Environmental partitioning of 1-fluorooctane.

Degradation Pathways

The carbon-fluorine bond is exceptionally strong, suggesting that 1-fluorooctane will be
resistant to degradation.

Biodegradation

Specific biodegradation studies on 1-fluorooctane are not readily available. However, the
general recalcitrance of fluoroalkanes to microbial degradation suggests that 1-fluorooctane is
likely to be persistent in the environment. The initial step in the biodegradation of haloalkanes is
typically the cleavage of the carbon-halogen bond, which is energetically challenging for the C-
F bond.

Abiotic Degradation

e Hydrolysis: The C-F bond in aliphatic compounds is generally stable to hydrolysis under
environmentally relevant pH conditions (4-9). Therefore, hydrolysis is not expected to be a
significant degradation pathway for 1-fluorooctane.
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e Photolysis: 1-Fluorooctane does not contain any chromophores that absorb light in the
environmentally relevant UV spectrum (>290 nm). Therefore, direct photolysis is unlikely.
Indirect photolysis mediated by reactive species in the atmosphere or water may occur, but

the rates are expected to be very slow.

Bioaccumulation Potential

The predicted octanol-water partition coefficient (Log P) of 3.316 suggests a moderate potential
for bioaccumulation in organisms. Chemicals with a Log P in this range can accumulate in the
fatty tissues of organisms. However, the actual bioaccumulation potential also depends on the
rate of metabolism and elimination, which are unknown for 1-fluorooctane.

Recommended Experimental Protocols

To empirically determine the environmental fate and degradation of 1-fluorooctane, the
following standardized test guidelines are recommended.

Hydrolysis: OECD Test Guideline 111

This guideline details a tiered approach to determine the rate of abiotic hydrolysis as a function

of pH.
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OECD 111: Hydrolysis as a Function of pH

Prepare sterile aqueous buffer solutions (pH 4, 7, 9)

Add 1-Fluorooctane (known concentration)

Incubate in the dark at a constant temperature

Sample at time intervals

Analyze for 1-Fluorooctane and potential hydrolysis products

Determine rate constants and half-life

Click to download full resolution via product page

Workflow for OECD Test Guideline 111.

Biodegradation: OECD Test Guideline 301 (Ready
Biodegradability)

A suite of methods (e.g., 301B CO2 Evolution Test, 301F Manometric Respirometry Test) can
be used to assess the ready biodegradability of 1-fluorooctane in an aerobic aqueous
medium.
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OECD 301: Ready Biodegradability

Prepare mineral medium with microbial inoculum

Add 1-Fluorooctane as sole carbon source

Incubate under aerobic conditions

Measure biodegradation (e.g., CO2 evolution, O2 consumption)

Compare with control and reference substance

Determine percentage degradation over 28 days

Click to download full resolution via product page
Workflow for OECD Test Guideline 301.

Soil Adsorption/Desorption: OECD Test Guideline 106

This guideline describes a batch equilibrium method to determine the soil adsorption coefficient
(Koc).
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OECD 106: Soil Adsorption/Desorption

Select and characterize soil samples

Prepare solutions of 1-Fluorooctane

Equilibrate soil with solutions

Separate soil and aqueous phases

Analyze 1-Fluorooctane concentration in both phases

Calculate adsorption coefficient (Kd) and normalize to organic carbon (Koc)

Click to download full resolution via product page

Workflow for OECD Test Guideline 106.

Summary and Future Research

1-Fluorooctane is predicted to be a persistent compound in the environment due to the
strength of the carbon-fluorine bond. Its low water solubility and moderate lipophilicity suggest
that it will primarily partition to soil, sediment, and potentially biota. While predictive models
provide a preliminary understanding of its environmental fate, empirical data from standardized
tests are essential for a comprehensive risk assessment. Future research should focus on
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conducting biodegradation, hydrolysis, photolysis, and bioaccumulation studies following
established OECD guidelines to fill the existing data gaps.

 To cite this document: BenchChem. [Environmental Fate and Degradation of 1-Fluorooctane:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361355#environmental-fate-and-degradation-of-1-
fluorooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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